Cas no 172351-66-5 (2-Propenoic acid,2-[(2-methyl-1-oxopropyl)amino]ethyl ester)

• Product Name: 2-Propenoic acid,2-[(2-methyl-1-oxopropyl)amino]ethyl ester
• CAS No: 172351-66-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 111488
• PubChem ID: 45120227
• Update Time: 2025-04-18

2-Propenoic acid,2-[(2-methyl-1-oxopropyl)amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[(2-methyl-1-oxopropyl)amino]ethyl ester
• 2-(2-methylpropanoylamino)ethyl prop-2-enoate
• 2-Propenoic acid, 2-[(2-methyl-1-oxopropyl)amino]ethyl ester
• 172351-66-5
• SCHEMBL12215229
• 2-(2-Methylpropanamido)ethyl prop-2-enoate
• DTXSID00668962
• 2-Isobutyramidoethyl acrylate

• Inchi： 1S/C9H15NO3/c1-4-8(11)13-6-5-10-9(12)7(2)3/h4,7H,1,5-6H2,2-3H3,(H,10,12)
• InChI Key： VOHGKWWKLYEEJF-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCNC(C(C)C)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 55.4